Cas no 1352481-77-6 ([5-(4-Ethyl-phenyl)-1H-pyrazol-3-yl]-acetonitrile)

• Product Name: [5-(4-Ethyl-phenyl)-1H-pyrazol-3-yl]-acetonitrile
• CAS No: 1352481-77-6
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 5159351
• Update Time: 2025-06-10

[5-(4-Ethyl-phenyl)-1H-pyrazol-3-yl]-acetonitrile Chemical and Physical Properties

Names and Identifiers

• [5-(4-Ethyl-phenyl)-1H-pyrazol-3-yl]-acetonitrile

• Inchi： 1S/C13H13N3/c1-2-10-3-5-11(6-4-10)13-9-12(7-8-14)15-16-13/h3-6,9H,2,7H2,1H3,(H,15,16)
• InChI Key： TWNHHDAZIXNMPY-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(CC)C=C2)=CC(CC#N)=N1

Additional information on [5-(4-Ethyl-phenyl)-1H-pyrazol-3-yl]-acetonitrile

Recent Advances in the Study of [5-(4-Ethyl-phenyl)-1H-pyrazol-3-yl]-acetonitrile (CAS: 1352481-77-6)

In recent years, the compound [5-(4-Ethyl-phenyl)-1H-pyrazol-3-yl]-acetonitrile (CAS: 1352481-77-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and acetonitrile moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent publication in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for [5-(4-Ethyl-phenyl)-1H-pyrazol-3-yl]-acetonitrile, achieving a high yield of 85% with improved purity. The study highlighted the importance of this compound as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting inflammatory pathways. The researchers employed NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized product.

Pharmacological evaluations of [5-(4-Ethyl-phenyl)-1H-pyrazol-3-yl]-acetonitrile have revealed its potent inhibitory effects on specific protein kinases involved in autoimmune diseases. In vitro assays demonstrated an IC50 value of 0.8 μM against JAK3 kinase, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and psoriasis. Furthermore, molecular docking studies indicated strong binding interactions with the ATP-binding site of the kinase, providing a structural basis for its inhibitory activity.

Another study published in Bioorganic & Medicinal Chemistry Letters (2024) explored the derivative modifications of [5-(4-Ethyl-phenyl)-1H-pyrazol-3-yl]-acetonitrile to enhance its pharmacokinetic properties. The introduction of hydrophilic substituents improved the compound's solubility and bioavailability, while maintaining its kinase inhibitory activity. These findings underscore the versatility of this scaffold in medicinal chemistry and its potential for further optimization.

In addition to its kinase inhibitory properties, [5-(4-Ethyl-phenyl)-1H-pyrazol-3-yl]-acetonitrile has been investigated for its role in modulating oxidative stress. A preclinical study in a murine model of neurodegenerative disease reported that the compound exhibited significant antioxidant effects, reducing markers of oxidative damage by 40% compared to controls. This suggests potential applications in neuroprotective therapies, although further in vivo studies are warranted.

In conclusion, the latest research on [5-(4-Ethyl-phenyl)-1H-pyrazol-3-yl]-acetonitrile (CAS: 1352481-77-6) highlights its multifaceted potential in drug discovery. Its synthetic accessibility, kinase inhibitory activity, and antioxidant properties make it a promising candidate for the development of novel therapeutics. Future studies should focus on clinical translation and the exploration of additional biological targets to fully realize its therapeutic potential.